2-(2,6-Difluoro-phenyl)-pyridine-4-carbaldehyde

• Molecular Formula: C12H7F2NO
• Molecular Weight: 219.19 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)pyridine-4-carbaldehyde
• InChI: InChI=1S/C12H7F2NO/c13-9-2-1-3-10(14)12(9)11-6-8(7-16)4-5-15-11/h1-7H
• InChI Key: IDIWFTVNOABKIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NC=CC(=C2)C=O)F

Description

2-(2,6-Difluoro-phenyl)-pyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C12H7F2NO and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (2-(2,6-difluoro-phenyl)-N-methoxy-N-methyl-isonicotinamide (Example 33) (268 mg, 0.963 mmol) in toluene (1.2 mL) at −78° C. was added DIBAL (1M in toluene; 1.01 mL, 1.01 mmol) dropwise. The mixture was stirred −78° C. for 2 hours then warmed to 0° C. and the reaction was quenched by the addition of 1M aqueous HCl. The mixture was neutralized using saturated aqueous NaHCO3 solution and then extracted into CHCl3 (×3). The combined extracts were dried (MgSO4), filtered and concentrated in vacuo. The product was purified by SiO2 chromatography providing the title compound (127 mg).